
Introduction: The Strategic Role of Fluorinated
Moieties in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Ethoxy-2,3-difluorobenzylamine

CAS No.: 1017779-64-4

Cat. No.: B1390713

Get Quote

For researchers, scientists, and professionals in drug development, the precise incorporation of

fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. The

unique electronic properties of fluorine can significantly enhance a drug candidate's metabolic

stability, lipophilicity, and binding affinity to biological targets.[1] This guide provides a

comprehensive overview of 4-Ethoxy-2,3-difluorobenzylamine, a compound of interest, and

its structurally related and commercially significant analogs. While specific public-domain data

on 4-Ethoxy-2,3-difluorobenzylamine is limited, this guide will establish a robust framework

for understanding its properties and potential by examining closely related, well-documented

fluorinated benzylamines. We will delve into their chemical structures, molecular weights,

synthesis protocols, and applications, offering field-proven insights into their utility in

pharmaceutical research.

Core Compound Analysis: Structure and
Physicochemical Properties
The strategic placement of ethoxy and difluoro groups on the benzylamine core dictates the

molecule's three-dimensional conformation and electronic distribution, which in turn influences

its reactivity and interaction with biological systems.
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Chemical Structure and Molecular Weight
The foundational step in understanding any chemical entity is the precise characterization of its

structure and mass.

4-Ethoxy-2,3-difluorobenzylamine

Molecular Formula: C₉H₁₁F₂NO

Predicted Molecular Weight: 187.19 g/mol [2]

The structure combines a benzylamine core, essential for various biological interactions, with

two adjacent fluorine atoms on the benzene ring and an ethoxy group at the para-position. This

specific substitution pattern is anticipated to modulate the compound's basicity and lipophilicity.

Comparative Analogs

To build a comprehensive understanding, we will analyze key properties of closely related,

commercially available compounds.
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Identifier

4-Ethoxy-2,3-
difluorobenzyl
amine
(Predicted)

2,4-
Difluorobenzyl
amine[3][4]

2,3-
Difluorobenzyl
amine[5]

4-Ethoxy-2,3-
difluorobenzoi
c acid[6][7]

CAS Number Not available 72235-52-0 72235-51-9 124728-45-6

Molecular

Formula
C₉H₁₁F₂NO C₇H₇F₂N C₇H₇F₂N C₉H₈F₂O₃

Molecular Weight 187.19 g/mol [2]
143.13 g/mol [3]

[8]
143.13 g/mol [5] 202.15 g/mol [6]

Appearance -

Colorless to pale

yellow liquid or

crystalline

solid[3][9]

- -

Boiling Point - 129-130°C[3][9] - -

Melting Point - 19-21°C[3][9] - -

Solubility -

Soluble in

organic solvents,

insoluble in

water[9]

- -

Synthetic Pathways: A Rationale-Driven Approach
The synthesis of fluorinated benzylamines often involves multi-step processes that require

careful selection of reagents and reaction conditions to achieve high yields and purity. Below,

we outline a plausible synthetic approach for fluorinated benzylamines, drawing from

established protocols for similar molecules.[3][8][10]

Representative Synthesis of a Difluorobenzylamine
This protocol details a common method for the synthesis of 2,4-difluorobenzylamine, a key

intermediate in the production of the antiretroviral drug Dolutegravir.[3]

Step 1: Halogenation of m-Difluorobenzene
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Reaction: m-Difluorobenzene is reacted with a halogenating agent and paraformaldehyde in

the presence of a catalyst to produce 2,4-difluorobenzyl halide.

Rationale: This step introduces a reactive handle (the halide) onto the difluorinated ring,

which is essential for the subsequent amination.

Step 2: Formation of the Quaternary Ammonium Salt

Reaction: The 2,4-difluorobenzyl halide is reacted with urotropine to form a quaternary

ammonium salt.

Rationale: Urotropine serves as a convenient and solid source of ammonia, allowing for a

controlled reaction to form the key carbon-nitrogen bond.

Step 3: Hydrolysis to Yield 2,4-Difluorobenzylamine

Reaction: The quaternary ammonium salt is hydrolyzed using concentrated hydrochloric acid

to yield the final product, 2,4-difluorobenzylamine.

Rationale: Acidic hydrolysis cleaves the urotropine adduct, liberating the primary amine.

m-Difluorobenzene Halogenation
(Paraformaldehyde, Halogenating Agent, Catalyst) 2,4-Difluorobenzyl Halide Reaction with Urotropine Quaternary Ammonium Salt Acid Hydrolysis

(Conc. HCl) 2,4-Difluorobenzylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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